A remarkable example of co-crystallisation: the crystal structure of the mononuclear and dinuclear diphenyl[2.2]paracyclophanylphosphine palladium(II) chloride complexes trans-[Pd{PPh2(C16H15)}2Cl2]·[Pd{PPh2(C16H15)}Cl2]2·0.6CH2Cl2
Chemical Communications Pub Date: 1900-01-01 DOI: 10.1039/A801863D
Abstract
The reaction of [Pd(cod)Cl2] (cod = cycloocta-1,5-diene) with rac-diphenyl[2.2]paracyclophanylphosphine PPh2(C16H15) affords trans-[Pd{PPh2(C16H15)}2Cl2] and [Pd{PPh2(C16H15)}Cl2]2 in approximately equal yield which co-crystallise to form an unusual solid-state material.
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